Cas no 104-99-4 (1,2-Ethanediamine,N1,N1,N2-triethyl-N2-methyl-)

• Product Name: 1,2-Ethanediamine,N1,N1,N2-triethyl-N2-methyl-
• CAS No: 104-99-4
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• CID: 198835
• PubChem ID: 66919
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1,N2-triethyl-N2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1,N2-triethyl-N2-methyl-
• diethyl(2-ethylmethylaminoethyl)amine
• 1,2-Ethanediamine, N,N,N'-triethyl-N'-methyl-
• N,N,N'-triethyl-N'-methylethane-1,2-diamine
• N,N-diethyl-N'-propylethane-1,2-diamine
• N,N,N'-Triethyl-N'-methylethylenediamine
• N,N,N'-Triethyl-N'-methyl-1,2-ethanediamine
• 104-99-4
• AKOS006271504
• 1,2-Ethanediamine, N1,N1,N2-triethyl-N2-methyl-
• EINECS 203-260-5
• NS00023338
• N,N',N'-triethyl-N-methylethane-1,2-diamine
• DTXSID6059310
• [2-(DIETHYLAMINO)ETHYL](ETHYL)METHYLAMINE
• SCHEMBL6166961

• Inchi： 1S/C9H22N2/c1-5-10(4)8-9-11(6-2)7-3/h5-9H2,1-4H3
• InChI Key： IHFOKWPYAWVPAK-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCN(C)CC

Computed Properties

• Exact Mass: 158.17846
• Monoisotopic Mass: 158.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2
• XLogP3: 1.4

Experimental Properties

• Density: 0.826
• Boiling Point: 178.5°Cat760mmHg
• Flash Point: 50.5°C
• Refractive Index: 1.441
• PSA: 15.27
• LogP: 1.27990